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Compound of Interest

Compound Name:
1-Benzyl 3,5-dimethyl piperidine-

1,3,5-tricarboxylate

CAS No.: 1221818-73-0

Cat. No.: B594847

Get Quote

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of

modern medicinal chemistry. Recognized as a "privileged scaffold," this structural motif is

present in a vast array of clinically approved drugs and biologically active natural products.[1]

[2] Its prevalence stems from a combination of favorable properties: the piperidine ring is

metabolically stable, can be readily functionalized to modulate physicochemical properties like

lipophilicity and hydrogen bonding capacity, and its conformational flexibility allows it to adapt to

the steric demands of biological targets.[1] These attributes have led to the successful

development of piperidine-containing drugs for a wide range of therapeutic areas, including

cancer, central nervous system (CNS) disorders, and infectious diseases.[1]

This guide focuses on a specific, yet sparsely documented, member of this important class: 1-
Benzyl 3,5-dimethyl piperidine-1,3,5-tricarboxylate. This molecule incorporates several key

features of interest to medicinal chemists: an N-benzyl group, which serves as a common

protecting group and can also contribute to biological activity, and two methyl ester

functionalities at the 3 and 5 positions. These ester groups provide valuable handles for further

chemical modification, allowing for the generation of diverse libraries of analogs for drug

discovery campaigns.
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Given the limited direct literature on this precise compound, this guide will serve as a

comprehensive technical resource for researchers. It will provide a plausible, literature-

supported synthetic strategy, a detailed analysis of the compound's stereochemical and

conformational properties, and an exploration of its potential as a versatile building block in

drug development. The principles and protocols described herein are grounded in established

organic chemistry and draw from the extensive body of work on substituted piperidine

synthesis.

Physicochemical Properties
While detailed experimental data is not widely published, a summary of known and predicted

physicochemical properties for 1-Benzyl 3,5-dimethyl piperidine-1,3,5-tricarboxylate is

presented below. This information is aggregated from various chemical supplier databases.

Property Value Source

CAS Number 1221818-73-0 [3][4][5]

Molecular Formula C₁₇H₂₁NO₆ [3][4][5]

Molecular Weight 335.35 g/mol [3][6][7]

Predicted Boiling Point 451.9 ± 45.0 °C [3][6]

Predicted Density 1.237 ± 0.06 g/cm³ [3][6]

Hydrogen Bond Acceptor

Count
6 [3]

Rotatable Bond Count 7 [3]

Purity Typically ≥95% (commercial) [4]

Storage Conditions Sealed in dry, 2-8°C [4][5]

Proposed Synthesis: A Dieckmann Condensation
Approach
The synthesis of 3,5-disubstituted piperidines, particularly those with carbonyl functionalities, is

often achieved through cyclization reactions. A highly effective and classical method for forming
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the piperidine ring with the desired 3,5-dicarboxylate pattern is the Dieckmann condensation.

This intramolecular cyclization of a linear diester is a powerful tool for constructing five- and six-

membered rings. An expeditious synthesis of a closely related compound, dimethyl 1-benzyl-

cis-piperidine-3,5-dicarboxylate, has been reported, showcasing the feasibility of this approach.

[8][9]

The proposed synthetic pathway begins with readily available starting materials and proceeds

through a key acyclic diester intermediate, which is then cyclized to form the piperidine core.
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Step 1: Michael Addition

Step 2: Dieckmann Condensation

Step 3: Decarboxylation & Methylation

Step 4: Isomer Separation

Benzylamine

Diethyl N-benzyl-3,3'-iminodipropionate
(Acyclic Diester Intermediate)

MeOH, reflux

Methyl Acrylate (2 equiv.)

Diethyl 1-benzyl-4-hydroxy-2-oxo-1,2,3,4-tetrahydropyridine-3,5-dicarboxylate
(β-keto ester intermediate)

1. NaH, Toluene, reflux
2. H₃O⁺ workup

1-Benzyl 3,5-dimethyl piperidine-1,3,5-tricarboxylate
(Mixture of stereoisomers)

1. H₂SO₄, MeOH, reflux
2. NaBH₄ (reduction)

3. Esterification (if needed)

cis-isomer

Column Chromatography

trans-isomer
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Core Scaffold
(1-Benzyl 3,5-dimethyl

piperidine-1,3,5-tricarboxylate)

Hydrolysis
(LiOH or NaOH)

Amidation
(Amine, coupling agent)

Debenzylation
(H₂, Pd/C)

Di-carboxylic Acid Derivative Di-amide Library
(Varying amines)

Secondary Amine
(Piperidine core)

N-Alkylation/Acylation Library
(Varying R-X or R-COCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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